6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine
Overview
Description
6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine (6-ABTFP) is a chemical compound that has been studied for its potential applications in a variety of scientific research fields. It is an aromatic compound, meaning that it contains a benzene ring, and is composed of six carbon atoms, five hydrogen atoms, two nitrogen atoms, one bromine atom, and three fluorine atoms. This compound has been studied for its potential use in synthesizing other compounds, its biochemical and physiological effects, and its potential applications in a variety of scientific research fields.
Scientific Research Applications
6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine has been studied for its potential applications in a variety of scientific research fields. It has been studied for its potential use as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in organic reactions. Additionally, it has been studied for its potential use in the synthesis of pharmaceuticals, such as antibiotics and antiviral drugs.
Mechanism of Action
The mechanism of action of 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine is not fully understood. However, it is known that the compound interacts with other molecules, such as proteins, and is able to modify their structure and/or function. Additionally, it is believed that this compound may act as an inhibitor of certain enzymes, and may also be involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, studies have shown that the compound can interact with proteins and modify their structure and/or function. Additionally, it is believed that this compound may act as an inhibitor of certain enzymes, and may also be involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine in laboratory experiments are that it is relatively simple to synthesize, and that it is relatively stable under a variety of conditions. Additionally, it is non-toxic and has low volatility, making it safe to use in laboratory experiments. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not fully understood, making it difficult to predict the outcome of experiments.
Future Directions
The potential future directions for research on 6-Amino-3-bromomethyl-2-(trifluoromethyl)pyridine include further study of its mechanism of action, its biochemical and physiological effects, and its potential applications in a variety of scientific research fields. Additionally, research could be conducted to explore the potential uses of this compound in the synthesis of pharmaceuticals, such as antibiotics and antiviral drugs. Finally, research could be conducted to explore the potential uses of this compound in the development of new catalysts and ligands for coordination chemistry.
properties
IUPAC Name |
5-(bromomethyl)-6-(trifluoromethyl)pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF3N2/c8-3-4-1-2-5(12)13-6(4)7(9,10)11/h1-2H,3H2,(H2,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXJJBLKTBHXSOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1CBr)C(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrF3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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